Cas no 1508352-37-1 (3-bromo-2-butoxyaniline)

• Product Name: 3-bromo-2-butoxyaniline
• CAS No: 1508352-37-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6428758
• PubChem ID: 81500896
• Update Time: 2025-05-19

3-bromo-2-butoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-butoxyaniline
• AKOS020079385
• 1508352-37-1
• EN300-1296255

• Inchi： 1S/C10H14BrNO/c1-2-3-7-13-10-8(11)5-4-6-9(10)12/h4-6H,2-3,7,12H2,1H3
• InChI Key： MBNNSCSANDCUHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCCCC)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-bromo-2-butoxyaniline

Professional Introduction to 3-bromo-2-butoxyaniline (CAS No. 1508352-37-1)

3-bromo-2-butoxyaniline is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and material science. With the CAS number 1508352-37-1, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising both bromine and butoxy functional groups attached to an aniline core, make it a versatile building block for drug discovery and industrial applications.

The chemical structure of 3-bromo-2-butoxyaniline consists of a phenyl ring substituted with a bromine atom at the 3-position and a butoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, 3-bromo-2-butoxyaniline has been extensively studied for its potential applications in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The butoxy group, in particular, contributes to improved solubility and bioavailability of the resulting compounds, making them more suitable for clinical use.

The pharmaceutical industry has shown particular interest in 3-bromo-2-butoxyaniline due to its role as a precursor in the synthesis of small-molecule drugs. One notable area of research involves its application in the development of antiviral agents. Recent advancements have highlighted its incorporation into molecules that target viral proteases, thereby inhibiting replication and spreading of pathogens. This has been particularly relevant in the context of emerging infectious diseases, where rapid drug development is paramount.

Beyond pharmaceuticals, 3-bromo-2-butoxyaniline finds applications in material science, particularly in the synthesis of organic semiconductors and liquid crystals. The bromine substituent facilitates further modifications that can tuning electronic properties, making it valuable for designing advanced electronic devices. Additionally, its ability to form stable complexes with metal ions has opened avenues for applications in catalysis and sensing technologies.

The synthesis of 3-bromo-2-butoxyaniline typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include bromination followed by alkylation with butanol derivatives. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles in industrial manufacturing.

Economic considerations also play a significant role in the production and utilization of 3-bromo-2-butoxyaniline. As demand for intermediates like this grows, manufacturers are exploring cost-effective synthetic strategies without compromising quality. This includes optimizing reaction conditions, employing recyclable catalysts, and scaling up processes for bulk production. Such efforts ensure that pharmaceutical companies can access essential building blocks at competitive prices.

The regulatory landscape surrounding 3-bromo-2-butoxyaniline is another critical aspect that influences its commercialization. Compliance with safety and environmental regulations is mandatory for manufacturers to ensure responsible handling and disposal of chemical substances. Companies investing in the production of this compound must adhere to stringent guidelines to mitigate potential risks associated with chemical processing.

In conclusion, 3-bromo-2-butoxyaniline (CAS No. 1508352-37-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation in multiple scientific domains.